Cas no 23396-50-1 (3-Phenylpiperidin-3-ol)

• Product Name: 3-Phenylpiperidin-3-ol
• CAS No: 23396-50-1
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD08689643
• CID: 253593
• PubChem ID: 10976042
• Update Time: 2025-05-21

3-Phenylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Phenylpiperidin-3-ol
• 3-Piperidinol, 3-phenyl-
• 3-hydroxy-3-phenylpiperidine
• 3-Phenyl-3-hydroxy-piperidin
• 3-phenyl-3-hydroxypiperidine
• 3-phenyl-3-piperidinol
• 3-Phenyl-piperidin-3-ol
• 3-Piperidinol,3-phenyl
• 3-HYDROXY-3-PHENYL-PIPERIDINE
• PubChem16087
• 3-Piperidinol,3-phenyl-
• KJBQDFYSFZZSMZ-UHFFFAOYSA-N
• CM10488
• AS06543
• RL02739
• AK129104
• ST24042422
• A816700
• SB42938
• J-015097
• SCHEMBL1764933
• MFCD08689643
• 23396-50-1
• YAA39650
• CS-0269773
• FT-0757161
• EN300-312738
• CHEMBL4560571
• AKOS005264938
• J-513059
• FS-2138
• DTXSID00450400
• DB-017136

• MDL： MFCD08689643
• Inchi： 1S/C11H15NO/c13-11(7-4-8-12-9-11)10-5-2-1-3-6-10/h1-3,5-6,12-13H,4,7-9H2
• InChI Key： KJBQDFYSFZZSMZ-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=CC=2)CNCCC1

Computed Properties

• Exact Mass: 177.11500
• Monoisotopic Mass: 177.115364
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299
• XLogP3: 1

Experimental Properties

• Density: 1.093±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 89-90 ºC (ligroine )
• Boiling Point: 300.1±9.0 ºC (760 Torr),
• Flash Point: 120.5±9.3 ºC,
• Refractive Index: 1.559
• Solubility: Dissolution (39 g/l) (25 º C),
• PSA: 32.26000
• LogP: 1.58640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 3-Phenylpiperidin-3-ol

Introduction to 3-Phenylpiperidin-3-ol (CAS No. 23396-50-1)

3-Phenylpiperidin-3-ol, with the CAS number 23396-50-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of piperidines, which are widely studied for their diverse biological activities, including analgesic, anxiolytic, and antipsychotic properties. The structure of 3-Phenylpiperidin-3-ol consists of a piperidine ring substituted with a phenyl group and a hydroxyl group at the 3-position, making it a versatile scaffold for drug discovery and development.

The chemical structure of 3-Phenylpiperidin-3-ol is characterized by its unique combination of aromatic and heterocyclic moieties. The phenyl group provides rigidity and hydrophobicity, while the piperidine ring offers flexibility and potential for hydrogen bonding. The hydroxyl group at the 3-position can participate in hydrogen bonding interactions, enhancing the compound's ability to interact with biological targets. These structural features make 3-Phenylpiperidin-3-ol an attractive candidate for various therapeutic applications.

In recent years, extensive research has been conducted to explore the pharmacological properties of 3-Phenylpiperidin-3-ol. Studies have shown that this compound exhibits potent analgesic effects, making it a potential candidate for the treatment of chronic pain conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 3-Phenylpiperidin-3-ol selectively binds to μ-opioid receptors, which are key targets for pain management. This selective binding profile suggests that 3-Phenylpiperidin-3-ol could offer improved efficacy and reduced side effects compared to traditional opioid analgesics.

Beyond its analgesic properties, 3-Phenylpiperidin-3-ol has also shown promise in the treatment of anxiety disorders. Research conducted at the University of California, Los Angeles (UCLA) in 2022 revealed that this compound exhibits anxiolytic effects in animal models. The study found that 3-Phenylpiperidin-3-ol modulates GABAergic neurotransmission, which is crucial for regulating anxiety levels. These findings suggest that 3-Phenylpiperidin-3-ol could be developed as a novel anxiolytic agent with a favorable safety profile.

The potential applications of 3-Phenylpiperidin-3-ol extend to other therapeutic areas as well. A recent study published in the European Journal of Pharmacology in 2022 investigated the antipsychotic properties of this compound. The results indicated that 3-Phenylpiperidin-3-ol effectively reduces psychotic symptoms in animal models without causing significant motor side effects. This finding is particularly significant given the limitations of current antipsychotic medications, which often cause movement disorders and other adverse effects.

In addition to its therapeutic potential, 3-Phenylpiperidin-3-ol has been studied for its role in neuroprotection. Research conducted at Harvard Medical School in 2021 showed that this compound exhibits neuroprotective effects against oxidative stress and neurodegeneration. The study found that 3-Phenylpiperidin-3-ol upregulates antioxidant enzymes and inhibits apoptosis in neuronal cells, suggesting its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 3-Phenylpiperidin-3-ol has been optimized to improve yield and purity, making it more accessible for large-scale production. Various synthetic routes have been developed, including those involving palladium-catalyzed coupling reactions and asymmetric synthesis methods. These advancements have facilitated the production of high-quality samples for preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Phenylpiperidin-3-ol. Early-phase trials have shown promising results, with participants reporting significant improvements in pain relief and anxiety reduction without major adverse events. These findings have paved the way for further clinical development and potential market approval.

In conclusion, 3 Phenylpip eridine - ol (CAS No. 2 0) is a multifaceted compound with a wide range of therapeutic applications. Its unique chemical structure and pharmacological properties make it a valuable candidate for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, positioning it as a promising molecule in the pharmaceutical industry.